Cas no 172405-24-2 (9H-Purine-9-acetic acid,2-(acetylamino)-6-[[(diphenylamino)carbonyl]oxy]-, methyl ester)

• Product Name: 9H-Purine-9-acetic acid,2-(acetylamino)-6-[[(diphenylamino)carbonyl]oxy]-, methyl ester
• CAS No: 172405-24-2
• MF: C₂₃H₂₀N₆O₅
• MW: 460.4421043396
• CID: 1354986
• Update Time: 2024-08-17

9H-Purine-9-acetic acid,2-(acetylamino)-6-[[(diphenylamino)carbonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid,2-(acetylamino)-6-[[(diphenylamino)carbonyl]oxy]-, methyl ester
• 9H-Purine-9-acetic acid, 2-(acetylamino)-6-[[(diphenylamino)carbonyl]oxy]-, methyl ester

• Inchi： 1S/C23H20N6O5/c1-15(30)25-22-26-20-19(24-14-28(20)13-18(31)33-2)21(27-22)34-23(32)29(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,14H,13H2,1-2H3,(H,25,26,27,30)
• InChI Key： RDSVMQCFCFPNOA-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(NC(C)=O)=NC=2OC(N(C2=CC=CC=C2)C2=CC=CC=C2)=O)N(CC(OC)=O)C=1

Computed Properties

• Exact Mass: 460.1497

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 128.54
• pka: 9.34±0.43(Predicted)